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For researchers and drug development professionals handling MK-8745, a potent Aurora A
kinase inhibitor, ensuring its proper disposal is a critical component of laboratory safety and
regulatory compliance. While specific institutional and regional regulations must always be
followed, this guide provides essential safety information and a general procedural framework
for the disposal of MK-8745, grounded in established best practices for handling hazardous
chemical waste.

Immediate Safety and Handling Considerations

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)
provided by the manufacturer and your institution's Environmental Health and Safety (EHS)
office. MK-8745 should be treated as a hazardous substance.[1][2] Standard handling
protocols should include the use of personal protective equipment (PPE), such as safety
goggles, gloves, and a lab coat. All handling should be performed in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.

Quantitative Data Summary for MK-8745

The following table summarizes key quantitative data for MK-8745, which is essential for both
experimental design and safety assessments.
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Property Value Source
CAS Number 885325-71-3 [1]I3]
Molecular Formula C20H19CIFNs0S [1][3]
Formula Weight 431.9 g/mol [11[3]
Purity =298% [1]
Solubility in DMSO Approx. 20 mg/mL [1][3]
Storage Temperature -20°C [1]
Stability > 4 years at -20°C [1]

Step-by-Step Disposal Protocol for MK-8745

The following protocol outlines a general, step-by-step procedure for the safe disposal of MK-
8745 waste. This should be adapted to comply with your institution's specific EHS guidelines.

1. Waste ldentification and Segregation:

e Solid Waste: Collect unused or expired MK-8745 powder, contaminated PPE (gloves, weigh
boats, wipes), and any other solid materials that have come into direct contact with the
compound. This waste should be segregated into a clearly labeled, dedicated hazardous
waste container.

 Liquid Waste: Collect solutions containing MK-8745, including residual amounts in
experimental containers and solvent rinses. This liquid waste should be placed in a separate,
sealed, and clearly labeled hazardous liquid waste container. Do not mix with other
incompatible waste streams.

2. Waste Container Labeling:
» All waste containers must be accurately and clearly labeled. The label should include:

o The words "Hazardous Waste"

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://cdn.caymanchem.com/cdn/insert/26190.pdf
https://www.caymanchem.com/product/26190/mk-8745
https://cdn.caymanchem.com/cdn/insert/26190.pdf
https://www.caymanchem.com/product/26190/mk-8745
https://cdn.caymanchem.com/cdn/insert/26190.pdf
https://www.caymanchem.com/product/26190/mk-8745
https://cdn.caymanchem.com/cdn/insert/26190.pdf
https://cdn.caymanchem.com/cdn/insert/26190.pdf
https://www.caymanchem.com/product/26190/mk-8745
https://cdn.caymanchem.com/cdn/insert/26190.pdf
https://cdn.caymanchem.com/cdn/insert/26190.pdf
https://www.benchchem.com/product/b15565428/docs?utm_src=pdf-body#navigating-the-disposal-of-mk-8745-a-guide-to-safe-and-compliant-practices
https://www.benchchem.com/product/b15565428/docs?utm_src=pdf-body#navigating-the-disposal-of-mk-8745-a-guide-to-safe-and-compliant-practices
https://www.benchchem.com/product/b15565428/docs?utm_src=pdf-body#navigating-the-disposal-of-mk-8745-a-guide-to-safe-and-compliant-practices
https://www.benchchem.com/product/b15565428/docs?utm_src=pdf-body#navigating-the-disposal-of-mk-8745-a-guide-to-safe-and-compliant-practices
https://www.benchchem.com/product/b15565428/docs?utm_src=pdf-body#navigating-the-disposal-of-mk-8745-a-guide-to-safe-and-compliant-practices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o The full chemical name: (3-chloro-2-fluorophenyl)[4-[[6-(2-thiazolylamino)-2-
pyridinyllmethyl]-1-piperazinyl]-methanone (MK-8745)

o The primary hazards associated with the chemical (e.g., "Toxic," "Irritant").
o The approximate concentration and volume of the waste.
o The date of accumulation.

3. Decontamination of Labware:

» All glassware and equipment that have come into contact with MK-8745 should be
decontaminated.

e A common procedure is to rinse the equipment multiple times with a suitable solvent (such
as ethanol or acetone) that can dissolve MK-8745.

e The solvent rinsate must be collected and disposed of as hazardous liquid waste.
o After the solvent rinse, wash the labware with soap and water.
4. Final Disposal:

o Store the sealed and labeled hazardous waste containers in a designated, secure secondary
containment area until they are collected by your institution's EHS personnel.

o Follow your institution's established procedures for requesting a hazardous waste pickup. Do
not dispose of MK-8745 down the drain or in regular trash.

Logical Workflow for MK-8745 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of MK-8745.
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Preparation & Handling
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Caption: Workflow for the safe disposal of MK-8745 waste.
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By adhering to these guidelines and consulting with institutional safety resources, researchers
can ensure the safe and compliant disposal of MK-8745, fostering a secure laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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